REACTION_CXSMILES
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C1(S)C=CC=CC=1.[CH2:8]([S:20][CH2:21][CH2:22][C:23]([O:25][CH:26]([CH2:41][S:42][CH2:43][CH2:44][CH2:45][CH2:46][CH2:47][CH2:48]CCCCCC)[CH2:27][S:28][CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34]CCCCCC)=[O:24])[CH2:9][CH2:10][CH2:11][CH2:12][CH2:13]CCCCCC.C([O-])(=O)C=C.O>C(O)C>[C:23]([O:25][CH:26]([CH2:27][S:28][C:29]1[CH:30]=[CH:31][CH:32]=[CH:33][CH:34]=1)[CH2:41][S:42][C:43]1[CH:44]=[CH:45][CH:46]=[CH:47][CH:48]=1)(=[O:24])[CH:22]=[CH2:21].[C:8]1([S:20][CH2:21][CH2:22][C:23]([O:25][CH:26]([CH2:27][S:28][C:29]2[CH:30]=[CH:31][CH:32]=[CH:33][CH:34]=2)[CH2:41][S:42][C:43]2[CH:44]=[CH:45][CH:46]=[CH:47][CH:48]=2)=[O:24])[CH:9]=[CH:10][CH:11]=[CH:12][CH:13]=1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S
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Name
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( 2 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCCCCCCCC)SCCC(=O)OC(CSCCCCCCCCCCCC)CSCCCCCCCCCCCC
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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C(C=C)(=O)[O-]
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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under reflux for 51/2 hours
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Duration
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2 h
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Type
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TEMPERATURE
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Details
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to cool
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Type
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CUSTOM
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Details
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The oil which precipitated
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Type
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CUSTOM
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Details
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was separated by extraction with toluene
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Type
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CUSTOM
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Details
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The toluene solution was stripped of solvent on a rotary evaporator
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Name
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Type
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product
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Smiles
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C(C=C)(=O)OC(CSC1=CC=CC=C1)CSC1=CC=CC=C1
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)SCCC(=O)OC(CSC1=CC=CC=C1)CSC1=CC=CC=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 19.8 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |